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Compound of Interest

Compound Name: Orion

Cat. No.: B1682460

The Orion spacecraft, a cornerstone of NASA's Artemis program, is engineered with a multi-
faceted approach to ensure the safe disposal of its components at the conclusion of each
mission. The spacecraft is comprised of two primary modules: the reusable Crew Module (CM),
which is the only portion designed to return to Earth, and the expendable European Service
Module (ESM), which supports the crew module during the mission. The disposal procedures
for each module are distinct, prioritizing the safety of personnel and the public, while minimizing
environmental impact.

European Service Module (ESM) Disposal Protocol

The European Service Module is designed for a one-time use and is not intended to survive
reentry. Its disposal is a carefully orchestrated process of controlled, destructive reentry into
Earth's atmosphere.

Operational Plan:

e Module Separation: Approximately 40 minutes before the Crew Module's splashdown, the
ESM separates from the CM.[1]

» Controlled Destructive Reentry: Following separation, the ESM is set on a trajectory to burn
up harmlessly upon reentry into the Earth's atmosphere.[2][3]

o Designated Impact Zone: The reentry trajectory is meticulously planned to ensure that any
potential surviving debris is directed to a remote and unpopulated area of the Pacific Ocean,
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posing no hazard to landmasses, populations, or maritime traffic.[2][3]

Crew Module (CM) Recovery and Refurbishment
Protocol

The Crew Module is designed for reusability and undergoes a detailed sequence of events to
ensure its safe return and recovery. This process involves a high-speed atmospheric reentry, a
multi-stage parachute deployment, and a coordinated recovery operation.

Operational Plan:

o Atmospheric Reentry: The CM enters the Earth's atmosphere at a velocity of approximately
25,000 mph (40,000 km/h).[1][4][5] The spacecraft's heat shield is critical during this phase,
withstanding temperatures of nearly 5,000°F (2,800°C).[1]

o "Skip Entry" Maneuver: To manage the extreme heat and g-forces, Orion performs a "skip
entry," where it dips into the upper atmosphere, uses the lift of the capsule to briefly exit, and
then reenters for the final descent.[3][6]

o Parachute Deployment Sequence: A sequence of 11 parachutes is deployed to decelerate
the module for a safe splashdown.[7] This sequence is crucial for reducing the spacecratft's
speed from over 300 mph to approximately 20 mph at splashdown.[4][5][7]

» Splashdown and Recovery: The CM splashes down in the Pacific Ocean, typically off the
coast of California.[4][8] A specialized recovery team from NASA and the U.S. Navy is
deployed to secure the spacecraft.[4][8][9]

o Post-Flight Activities: Following recovery, the CM is transported to a naval base and then to
Kennedy Space Center for de-servicing, inspection, and refurbishment for future missions.[4]
[10]

Quantitative Data for Orion Crew Module Reentry

and Recovery
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Parameter Value Unit
Reentry Speed ~25,000 mph
Reentry Speed ~40,000 km/h
Atmospheric Drag
_ ~300-325 mph
Deceleration Speed
Forward Bay Cover Parachute
] ~26,500 feet
Deployment Altitude
Forward Bay Cover Parachute
~324 mph
Deployment Speed
Drogue Parachute Deployment
) ~25,000 feet
Altitude
Drogue Parachute Deployment
~307 mph
Speed
Pilot Parachute Deployment
) ~9,500 feet
Altitude
Pilot Parachute Deployment
~130 mph
Speed
Main Parachute Deployment
) ~9,000 feet
Altitude
Final Splashdown Speed ~17-20 mph

Orion End-of-Mission Disposal Workflow
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Orion End-of-Mission and Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Orion Spacecraft End-of-Life: A Procedural Overview for
Safe Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682460#orion-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

